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Compound of Interest

Compound Name: Canrenone-d6

Cat. No.: B12410217 Get Quote

Essential Safety and Handling Guide for
Canrenone-d6
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Canrenone-d6. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing

exposure risks and ensuring a secure laboratory environment.

Compound Information:

Name: Canrenone-d6

Synonyms: Aldadiene-d6, SC9376-d6

Intended Use: For research use only. Canrenone-d6 is the deuterium-labeled form of

Canrenone, an active metabolite of spironolactone and an aldosterone antagonist.[1]

Hazard Identification
Canrenone, the parent compound, is classified with the following hazards:

Suspected of causing cancer.[2]

Suspected of damaging fertility or the unborn child.[2]
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May cause damage to organs through prolonged or repeated exposure.[2]

Toxic to aquatic life with long-lasting effects.[2]

Harmful if swallowed or inhaled.

Given these potential hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Canrenone-d6.
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Body Part Equipment Specifications & Remarks

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Double gloving

should be considered,

especially for handling larger

quantities or during spill

cleanup. Change gloves

frequently and immediately if

contaminated, punctured, or

torn.

Body Protective clothing/Gown

A disposable gown made of

polyethylene-coated

polypropylene or other

laminate materials resistant to

chemical permeability is

required. Standard lab coats

are not sufficient.

Eyes/Face
Safety glasses with side

shields or goggles

Eye and face protection, such

as goggles or a face shield,

must be worn to prevent

contact with dust or splashes.

Respiratory Dust respirator/Mask

For handling powders or when

dust generation is possible, a

NIOSH-approved dust

respirator should be used.

Handling should occur in a

well-ventilated area, preferably

within a chemical fume hood.

Feet Protective shoe covers

Disposable shoe covers

should be worn in areas where

Canrenone-d6 is handled.

Head/Hair Head/Hair covers

Disposable head and hair

covers are recommended to

prevent contamination.
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Handling and Storage
Safe Handling Procedures:

Obtain, read, and follow all safety instructions before use.

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.

Use in a well-ventilated area, such as a chemical fume hood.

Keep containers securely sealed when not in use.

Do not eat, drink, or smoke in handling areas.

Wash hands thoroughly with soap and water after handling.

Work clothes should be laundered separately.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.

Store locked up.

Keep away from strong bases and oxidizing agents.

First Aid Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact
Rinse opened eye for several minutes under

running water. Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Spill and Disposal Plan
Spill Cleanup:

Minor Spills:

Wear appropriate PPE.

Use dry clean-up procedures to avoid generating dust.

Vacuum or sweep up the material. Ensure the vacuum cleaner is fitted with a HEPA filter.

Dampen with water to prevent dusting before sweeping if necessary.

Place the collected material in a suitable, sealed container for disposal.

Major Spills:

Evacuate the area and alert emergency responders.
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Control personal contact by wearing appropriate PPE, including a respirator.

Prevent the spillage from entering drains or water courses.

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.

Dispose of contents/container to an appropriate treatment and disposal facility.

Do not allow the product to enter drains or waterways.

Puncture containers to prevent re-use before disposal at an authorized landfill.

Operational Workflow for Handling Canrenone-d6
The following diagram illustrates the standard operating procedure for handling Canrenone-d6
from receipt to disposal.

Canrenone-d6 Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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